Cas no 2125-90-8 (ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate)

• Product Name: ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate
• CAS No: 2125-90-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD11505026
• CID: 249705
• PubChem ID: 51063888
• Update Time: 2025-06-10

ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylicacid, 2,3-dihydro-6-methyl-3-oxo-, ethyl ester
• ethyl 3-methyl-6-oxo-1H-pyridazine-5-carboxylate
• Ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate
• 3-Methyl-pyridazon-(6)-carbonsaeure-(5)-ethylester
• 6-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid ethyl ester
• ethyl 6-methyl-3-oxo-2-hydropyridazine-4-carboxylate
• AKOS037646704
• CAA12590
• A1-04929
• AS-70412
• ethyl 3-hydroxy-6-methylpyridazine-4-carboxylate
• AKOS006326093
• DTXSID00679694
• 2125-90-8
• SCHEMBL15279104
• F1967-2904
• W19072
• MFCD11505026
• Ethyl 6-Methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate
• DB-308070
• ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate

• MDL： MFCD11505026
• Inchi： 1S/C8H10N2O3/c1-3-13-8(12)6-4-5(2)9-10-7(6)11/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： HSFDJZRPWZNKDX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NN=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 182.06900
• Monoisotopic Mass: 182.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 117 ºC
• Solubility: Slightly soluble (3.3 g/l) (25 º C),
• PSA: 72.05000
• LogP: 0.25500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate

Ethyl 6-Methyl-3-Oxo-2,3-Dihydropyridazine-4-Carboxylate (CAS No. 2125-90-8): An Overview of Its Properties and Applications

Ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 2125-90-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate consists of a pyridazine ring with a methyl group at the 6-position and an ethyl ester group at the 4-position. The presence of the oxo group at the 3-position imparts additional reactivity and functional versatility to the molecule. These structural elements contribute to its potential as a building block in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in the use of ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate as a key intermediate in the synthesis of compounds with diverse biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory, antimicrobial, and antitumor properties. These findings have sparked further research into the potential therapeutic applications of ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate-based molecules.

The synthesis of ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate can be achieved through various methods, including cyclocondensation reactions and multistep synthetic routes. One common approach involves the reaction of ethyl cyanoacetate with an appropriate nitrile or amide in the presence of a strong base. This method provides high yields and good purity, making it suitable for large-scale production.

The physical properties of ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate include its melting point, solubility in various solvents, and stability under different conditions. These properties are crucial for its handling and storage in laboratory settings. For example, it is known to be stable under ambient conditions but may require protection from moisture and light to maintain its integrity over extended periods.

In terms of its biological activity, ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate has been evaluated for its potential as an inhibitor of various enzymes and receptors. Research has shown that it can selectively inhibit certain kinases involved in signal transduction pathways, making it a promising lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

The pharmacological profile of ethyl 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate has also been investigated in preclinical studies. These studies have demonstrated its favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development into clinical trials.

Beyond its applications in medicinal chemistry, ethyl 6-methyl-3-oxyo--2,3-dihydro-pyr-idazin-e--4-carb-oxy-late has also found use in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for use in the development of novel materials with enhanced functional properties. Additionally, it can serve as a reference standard in analytical methods for detecting related compounds in complex matrices.

In conclusion, ethyl 6-methyl--3-oxy--2,-d-i-hydro-pyr-idazin-e--4-c-arb-oxy-l-a-te (CAS No. 2125--90--8) is a multifaceted compound with significant potential across various scientific disciplines. Its structural versatility, combined with its favorable physical and biological properties, positions it as a valuable tool for researchers seeking to develop innovative solutions to pressing challenges in healthcare and beyond.